Cas no 2171987-32-7 (3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171987-32-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6560394
• PubChem ID: 165802977
• Update Time: 2025-06-15

3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2171987-32-7
• EN300-1488126
• 3-cyclopropyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid

• Inchi： 1S/C25H28N2O5/c1-15(12-23(28)27-22(13-24(29)30)16-10-11-16)26-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： DKRIZBYDBUVQPM-UHFFFAOYSA-N
• SMILES： OC(CC(C1CC1)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Introduction to 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic Acid (CAS No. 2171987-32-7)

3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171987-32-7, represents a confluence of advanced chemical synthesis and medicinal innovation, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid incorporates several key functional groups that contribute to its distinct chemical properties. The presence of a cyclopropyl moiety provides steric hindrance, which can influence both the compound's solubility and its interactions with biological targets. Additionally, the methoxycarbonyl group, which is part of the amino acid derivative, enhances the compound's stability and reactivity, making it a versatile intermediate in synthetic chemistry.

The fluoroenine moiety in the molecule adds another layer of complexity, offering potential for selective binding to biological receptors. This feature is particularly intriguing in the context of drug design, where precise targeting is crucial for minimizing side effects and maximizing therapeutic efficacy. The combination of these structural elements makes 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid a promising candidate for further investigation in various pharmacological applications.

In recent years, there has been a growing emphasis on the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid suggest that it may have applications in these areas. For instance, the fluoroenine group has been shown to enhance binding affinity to certain protein targets, which could be leveraged to develop targeted therapies.

The cyclopropyl group's steric properties might also play a role in modulating enzyme activity or receptor binding. This is particularly relevant in the context of enzyme inhibitors, where precise spatial orientation can significantly impact efficacy. Researchers have been exploring how such structural features can be optimized to improve drug-like properties, including bioavailability and metabolic stability.

One of the most exciting aspects of 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid is its potential as a building block for more complex molecules. In drug discovery pipelines, simple yet potent compounds like this one are often used as starting points for generating libraries of derivatives with enhanced properties. By systematically modifying specific functional groups, chemists can fine-tune the biological activity of these compounds to meet specific therapeutic needs.

The methoxycarbonyl group, in particular, offers flexibility in synthetic chemistry. It can be readily converted into other functional groups through various chemical transformations, allowing for the creation of diverse molecular architectures. This adaptability makes 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid a valuable asset in medicinal chemistry efforts aimed at developing novel therapeutics.

Recent advancements in computational chemistry have also facilitated the exploration of such compounds' potential biological activities. Molecular modeling techniques allow researchers to predict how these molecules might interact with biological targets at the atomic level. This approach has been instrumental in identifying promising candidates for further experimental validation.

The synthesis of complex molecules like 3-cyclopropyl-3-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamidopropanoic acid represents a significant challenge but also an opportunity for innovation in synthetic methodologies. New catalytic systems and green chemistry principles are being employed to streamline these processes while minimizing environmental impact. Such advancements are crucial for ensuring that drug development remains sustainable and scalable.

In conclusion, 3-cyclopropyl-3--{((9H-fluoren--9--yilmethoxycarbonyl}--amino)butanamidopropanoic acid, with its CAS number 2171987--32--7, exemplifies the intersection of structural complexity and biological function that drives modern pharmaceutical research. Its unique features make it a compelling subject for further investigation into potential therapeutic applications across multiple disease areas. As research continues to uncover new ways to leverage such compounds' properties, they are likely to play an increasingly important role in the development of next-generation medicines.